8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: (9Z)-9-hydroxyimino-8,8-dimethyl-10H-pyrano[2,3-h]chromen-2-one
• InChI: InChI=1S/C14H13NO4/c1-14(2)11(15-17)7-9-10(19-14)5-3-8-4-6-12(16)18-13(8)9/h3-6,17H,7H2,1-2H3/b15-11-
• InChI Key: UTAYRBLJTNHOGF-PTNGSMBKSA-N
• Isomeric SMILES: CC1(/C(=N\O)/CC2=C(O1)C=CC3=C2OC(=O)C=C3)C
• SMILES: CC1(C(=NO)CC2=C(O1)C=CC3=C2OC(=O)C=C3)C

Description

8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime is a synthetic compound that has gained significant attention in the scientific community. This compound has been synthesized using various methods and has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime is not fully understood. However, it is believed that the compound exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime exhibits significant antioxidant and anti-inflammatory effects. The compound has been shown to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have a protective effect on various organs, including the liver and kidney.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime in lab experiments is its antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime. One direction is to further investigate the mechanism of action of this compound. Additionally, future research could focus on the development of new drugs and therapies based on this compound. Finally, research could also focus on improving the solubility of this compound in water to make it more accessible for lab experiments.

Synthesis Methods

The synthesis of 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime has been reported using various methods. One of the methods involves the reaction of 4-hydroxycoumarin with hydroxylamine hydrochloride in the presence of sodium acetate and acetic anhydride. The reaction yields 8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione, which is then treated with hydroxylamine hydrochloride to yield the oxime derivative.

Scientific Research Applications

8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime has been studied for its potential applications in scientific research. This compound has been shown to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases. Additionally, this compound has been studied for its potential use in the development of new drugs and therapies.